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Compound of Interest

Compound Name: 4-(1-Adamantyloxy)phenol

CAS No.: 1116090-59-5

Cat. No.: B1372092

Get Quote

Executive Summary: The Lipophilic Phenolic
Scaffold
4-(1-Adamantyloxy)phenol (AdO-Phenol) represents a specialized class of lipophilic phenolic

ethers.[1] Unlike its carbon-linked analogue [4-(1-adamantyl)phenol], which acts as a potent

Estrogen Receptor alpha (ER

) agonist, the introduction of the ether oxygen in AdO-Phenol shifts its pharmacophore towards
tyrosinase-mediated melanocytotoxicity and lipid membrane disruption.[1]

This guide validates the mechanism of AdO-Phenol as a suicide substrate for tyrosinase,

comparing its efficacy and safety profile against the clinical standard Monobenzone

(Monobenzyl ether of hydroquinone) and the nuclear receptor probe 4-(1-Adamantyl)phenol.
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Feature
4-(1-Adamantyloxy)phenol
(Ether Linked)

4-(1-Adamantyl)phenol
(Carbon Linked)

Primary Target
Tyrosinase (Enzymatic

Oxidation)

Estrogen Receptor

(Ligand Binding)

Mechanism

Quinone generation

ROS

Apoptosis

LBD Conformational Change

Transcription

Primary Utility
Depigmentation / Melanoma

Toxicity

Endocrine Disruption / SERM

Research

Lipophilicity (LogP) High (~5.[1]2) High (~5.[1]1)

Mechanism of Action: Tyrosinase-Dependent
Cytotoxicity[1]
The core mechanism of AdO-Phenol is defined by its interaction with the enzyme Tyrosinase

(EC 1.14.18.1).[1] The bulky adamantyl group facilitates rapid entry into the melanosome via

lipid membrane permeation, where the phenolic headgroup serves as a substrate.

The "Trojan Horse" Oxidation Pathway
Melanosome Entry: The adamantane cage acts as a lipophilic anchor, driving the molecule

through the melanocyte membrane.

Enzymatic Oxidation: Tyrosinase hydroxylates the phenol to a catechol and subsequently

oxidizes it to an ortho-quinone intermediate.[1]

Haptenization & ROS: The resulting quinone is highly reactive.[1] It depletes cellular

Glutathione (GSH) and covalently binds to cysteine residues on melanosomal proteins

(Haptenization), triggering an unfolded protein response (UPR) and immune recognition.

Pathway Visualization (DOT)[1]
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Caption: Figure 1: The dual-pathway toxicity of AdO-Phenol involving ROS generation and neo-

antigen formation via tyrosinase oxidation.[1]

Comparative Performance Analysis
The following table contrasts AdO-Phenol with its closest functional alternatives.

Table 1: AdO-Phenol vs. Monobenzone and Alkyl-Analogue
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Parameter
4-(1-
Adamantyloxy)phe
nol

Monobenzone
(Standard)

4-(1-
Adamantyl)phenol

Structure Class
Adamantyl Phenyl

Ether
Benzyl Phenyl Ether

Adamantyl Phenyl

Alkane

Tyrosinase Low (High Affinity due

to lipophilicity)
Moderate High (Poor Substrate)

Melanotoxicity
High (Rapid ROS

generation)

Moderate (Requires

long exposure)

Low (Non-toxic

mechanism)

Systemic Risk
Potential CNS

(Adamantane moiety)
Low (Localized)

High (Endocrine

Disruption)

Solubility
DMSO, Ethanol (Poor

in water)
Ethanol, Lipids DMSO, Chloroform

Primary Application

Experimental

Melanoma Therapy /

Vitiligo Induction

FDA-Approved

Depigmentation

Estrogen Receptor

Research

Experimental Validation Protocols
To validate AdO-Phenol in your lab, use the following self-validating protocols. These assays

confirm the mechanism (Tyrosinase substrate) rather than just the phenotype (cell death).[1]

Protocol A: Cell-Free Tyrosinase Oxidation Assay
Purpose: To confirm AdO-Phenol is a direct substrate for Tyrosinase and generates quinones.

[1]

Reagents:

Mushroom Tyrosinase (2000 U/mL in Phosphate Buffer pH 6.8).[1]

Test Compound: AdO-Phenol (100 µM final, dissolved in DMSO).

Control: L-Tyrosine (Substrate) and Kojic Acid (Inhibitor).[1]
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MBTH (3-methyl-2-benzothiazolinone hydrazone) - Traps quinones to form a pink

chromophore.[1]

Workflow:

Blanking: Prepare a 96-well plate with 180 µL Phosphate Buffer (50 mM, pH 6.8).

Substrate Addition: Add 10 µL of AdO-Phenol stock (2 mM).

Initiation: Add 10 µL Tyrosinase solution.

Detection: Immediately add 10 µL of 0.2% MBTH solution.

Measurement: Monitor Absorbance at 505 nm (MBTH-quinone adduct) every 60 seconds for

30 minutes at 37°C.

Validation Criteria:

Positive Result: A time-dependent increase in Absorbance (505 nm) indicates quinone

formation.[1]

Negative Control: Inclusion of Kojic Acid (50 µM) should suppress the signal by >90%.[1]

Protocol B: Luciferase Reporter Specificity Check
(Exclusion Assay)
Purpose: To ensure AdO-Phenol does NOT act as an ER agonist (unlike its C-linked analogue).

[1]

Workflow (DOT Visualization):
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Caption: Figure 2: Exclusion workflow to distinguish AdO-Phenol from the ER-agonist 4-(1-

Adamantyl)phenol.

Interpretation:

If AdO-Phenol shows <10% activation compared to Estradiol (E2), the Ether linkage

successfully abrogates hormonal activity, confirming specificity for the melanotoxic pathway.

Synthesis of Insights & Recommendations
For Drug Development Professionals: The adamantyl ether moiety is a powerful tool for

lipophilic targeting.[1] While the C-linked 4-(1-adamantyl)phenol is a validated endocrine

disruptor and ER agonist [1], the O-linked 4-(1-adamantyloxy)phenol functions closer to

Monobenzone but with enhanced membrane permeability.[1]

Critical Safety Note: Researchers must handle AdO-Phenol with extreme care. Unlike standard

phenols, the adamantane group facilitates blood-brain barrier (BBB) crossing.[1] While

intended for melanocyte targeting, systemic absorption could lead to off-target CNS effects or

unexpected mitochondrial toxicity in non-melanocytic cells due to the uncoupling potential of

lipophilic phenols [2].

Final Verdict: Use 4-(1-Adamantyloxy)phenol strictly for:

Investigating tyrosinase-mediated suicide inhibition.[1]

Inducing experimental vitiligo in animal models (C57BL/6 mice).

Developing melanoma therapies that exploit high tyrosinase expression.[1]

Do not use it as a substitute for ER

agonists; use the C-linked variant for that purpose.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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